N-(4-butoxyphenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride

• IUPAC Name: N-(4-butoxyphenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine;hydrochloride
• InChI: InChI=1S/C18H21N3OS.ClH/c1-4-5-10-22-15-8-6-14(7-9-15)21-17-16-12(2)13(3)23-18(16)20-11-19-17;/h6-9,11H,4-5,10H2,1-3H3,(H,19,20,21);1H
• InChI Key: WNFVKHBIQJYHIW-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)NC2=C3C(=C(SC3=NC=N2)C)C.Cl
• Molecular Formula: C18H22ClN3OS
• Molecular Weight: 363.9 g/mol

Description

N-(4-butoxyphenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is a thieno[2,3-d]pyrimidine derivative that has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of N-(4-butoxyphenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride involves the inhibition of various enzymes and proteins. This compound has been shown to inhibit the activity of various kinases, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase 3 (GSK-3). Additionally, this compound has been shown to inhibit the activity of various proteins, including heat shock protein 90 (HSP90) and histone deacetylases (HDACs).
Biochemical and Physiological Effects
N-(4-butoxyphenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells and inhibit the proliferation of cancer cells. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Furthermore, this compound has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-butoxyphenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride in lab experiments include its potent inhibitory activity against various enzymes and proteins, its ability to induce apoptosis in cancer cells, and its anti-inflammatory and analgesic effects. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of N-(4-butoxyphenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride. First, further studies are needed to determine the safety and efficacy of this compound in vivo. Second, this compound could be further optimized to improve its potency and selectivity. Third, the potential applications of this compound in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease, could be further explored. Fourth, the potential use of this compound as a tool to study various biological processes could be further investigated. Finally, the potential use of this compound as a lead compound for the development of new drug candidates could be further explored.

Synthesis Methods

The synthesis of N-(4-butoxyphenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride involves several steps. The first step involves the reaction of 2,3-dimethylthiophene with ethyl acetoacetate in the presence of sodium ethoxide to form 5,6-dimethylthieno[2,3-d]pyrimidine-4,7-dione. The second step involves the reaction of 5,6-dimethylthieno[2,3-d]pyrimidine-4,7-dione with 4-butoxyaniline in the presence of sodium ethoxide to form N-(4-butoxyphenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine. The final step involves the reaction of N-(4-butoxyphenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine with hydrochloric acid to form N-(4-butoxyphenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride.

Scientific Research Applications

N-(4-butoxyphenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In biochemistry, this compound has been used as a tool to study various biological processes, including protein-protein interactions and enzyme kinetics. In pharmacology, this compound has been used to study the mechanism of action of various drugs and to develop new drug candidates.